Cas no 1189483-12-2 (rac Terpinen-4-ol-d7)

• Product Name: rac Terpinen-4-ol-d7
• CAS No: 1189483-12-2
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 4552916
• Update Time: 2025-05-26

rac Terpinen-4-ol-d7 Chemical and Physical Properties

Names and Identifiers

• rac Terpinen-4-ol-d7

• Inchi： 1S/C10H18O/c1-8(2)10(11)6-4-9(3)5-7-10/h4,8,11H,5-7H2,1-3H3
• InChI Key： WRYLYDPHFGVWKC-UHFFFAOYSA-N
• SMILES： C([H])(C1(CC=C(C)CC1)O)(C([H])([H])[H])C([H])([H])[H]

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Additional information on rac Terpinen-4-ol-d7

Rac Terpinen-4-Ol-D7 (CAS No. 1189483-12-2)

Rac Terpinen-4-Ol-D7 is a deuterated derivative of terpinen-4-ol, a naturally occurring monoterpene alcohol found in various essential oils. The CAS number 1189483-12-2 uniquely identifies this compound in chemical databases, ensuring its precise identification and reference in scientific literature. Deuterated compounds like Terpinen-4-Ol-D7 are widely used in analytical chemistry, particularly in mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy, to study the behavior of their non-deuterated counterparts due to the unique properties of deuterium.

Terpinen-4-ol itself is a key component in many natural products, including those derived from plants such as *Thymus vulgaris* (thyme) and *Origanum vulgare* (oregano). Its structure consists of a cyclic monoterpene skeleton with a hydroxyl group at the 4-position, giving it its name. The deuterated version, Terpinen-4-Ol-D7, replaces seven hydrogen atoms with deuterium atoms, which are isotopes of hydrogen with an additional neutron. This substitution does not alter the compound's chemical reactivity significantly but provides distinct advantages in spectroscopic studies.

In recent years, Terpinen-4-Ol-D7 has gained attention in the field of metabolomics and pharmacokinetics. Researchers have utilized this compound as an internal standard for quantifying terpinen-4-ol levels in biological samples. For instance, studies have explored its application in tracking the metabolism of terpinen-4-oL in vivo, providing insights into its pharmacokinetic profile and bioavailability. Such research is crucial for understanding how natural products interact with biological systems and their potential therapeutic applications.

The use of deuterated compounds like Terpinen-4-Ol-D7 has also been instrumental in elucidating stereochemical aspects of terpinen-related compounds. Racemic mixtures (denoted by "rac" in the name) consist of equal amounts of enantiomers, which can complicate analytical studies. However, the deuterated version allows researchers to differentiate between enantiomers using techniques such as chiral NMR spectroscopy or chromatography, enhancing the accuracy of stereochemical analyses.

From an environmental perspective, Terpinen-4-Ol-D7 has been employed in studies investigating the fate and transport of terpenes in natural ecosystems. For example, researchers have used this compound to trace the degradation pathways of terpenes under various environmental conditions, contributing to our understanding of biogeochemical cycles and pollution mitigation strategies.

In summary, Rac Terpinen-4-Ol-D7 (CAS No. 1189483-12-) is a valuable tool in modern analytical chemistry and life sciences research. Its deuterated nature makes it indispensable for precise measurements and studies across multiple disciplines, from pharmacology to environmental science. As scientific advancements continue to unfold, the role of Terpinen